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Compound of Interest

Compound Name:
2-Chloro-5-

(dichloromethyl)pyridine

CAS No.: 72637-18-4

Cat. No.: B1297100

Get Quote

An In-Depth Technical Guide to the Molecular Structure and Applications of 2-Chloro-5-

(chloromethyl)pyridine

Foreword
This technical guide is intended for researchers, scientists, and professionals in the fields of

drug development and agrochemical synthesis. It provides a comprehensive overview of the

molecular structure, properties, synthesis, and applications of 2-Chloro-5-

(chloromethyl)pyridine (CCMP), a pivotal intermediate in modern chemistry. This document

moves beyond a simple recitation of facts to offer insights into the practical application and

theoretical underpinnings of this versatile molecule.

Introduction and Strategic Importance
2-Chloro-5-(chloromethyl)pyridine, with the CAS Number 70258-18-3, is a halogenated pyridine

derivative of significant industrial importance.[1][2] Its strategic value lies in its bifunctional

nature: the chlorinated pyridine ring and the reactive chloromethyl group. This unique

arrangement makes it a highly sought-after building block for the synthesis of a wide range of
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bioactive molecules, most notably the neonicotinoid class of insecticides.[3] Understanding the

nuanced details of its molecular structure is paramount to appreciating its reactivity and

unlocking its full potential in synthetic chemistry.

Molecular Structure and Physicochemical
Properties
The molecular formula of 2-Chloro-5-(chloromethyl)pyridine is C₆H₅Cl₂N, and it has a molecular

weight of 162.01 g/mol .[1] The molecule consists of a pyridine ring substituted with a chlorine

atom at the 2-position and a chloromethyl group at the 5-position.

Physicochemical Data
A summary of the key physicochemical properties of 2-Chloro-5-(chloromethyl)pyridine is

presented in the table below.

Property Value Source

IUPAC Name
2-chloro-5-

(chloromethyl)pyridine
PubChem[1]

CAS Number 70258-18-3 PubChem[1]

Molecular Formula C₆H₅Cl₂N PubChem[1]

Molecular Weight 162.01 g/mol PubChem[1]

Appearance
White or colorless to light

yellow powder or solid
TCI[2]

Melting Point 38.0 to 41.0 °C TCI[2]

Boiling Point 267.08°C (estimated) ChemicalBook

Density 1.4411 g/cm³ (estimated) ChemicalBook

Solubility
Insoluble in water; soluble in

DMSO and methanol
ChemicalBook

Crystallographic Analysis
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X-ray crystallographic studies have revealed that the 2-Chloro-5-(chloromethyl)pyridine

molecule is nearly planar. The pyridine ring, along with the chlorine atom at the 2-position and

the carbon atom of the chloromethyl group, lie almost in the same plane. This planarity

influences the intermolecular interactions in the solid state, which are characterized by C-H···N

hydrogen bonds, leading to the formation of dimers. This structural insight is crucial for

understanding its solid-state behavior and reactivity.

Synthesis Methodologies: A Comparative Overview
The synthesis of 2-Chloro-5-(chloromethyl)pyridine can be achieved through several routes,

each with its own advantages and disadvantages in terms of yield, cost, and environmental

impact. The choice of a particular synthetic pathway is often dictated by the availability of

starting materials and the desired scale of production.

Chlorination of 2-Chloro-5-methylpyridine
A common industrial method involves the radical chlorination of 2-chloro-5-methylpyridine. This

reaction is typically initiated by UV light or a radical initiator.

Starting Material Reagents

Product

2-Chloro-5-methylpyridine

2-Chloro-5-(chloromethyl)pyridine

Radical Chlorination

Cl₂ UV light or Radical Initiator

2-Chloropyridine-5-carboxylic acid Acid Chloride
SOCl₂

EsterEthanol 2-Chloro-5-(hydroxymethyl)pyridine
NaBH₄

2-Chloro-5-(chloromethyl)pyridine
SOCl₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-(chloromethyl)pyridine | C6H5Cl2N | CID 155479 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-5-(chloromethyl)pyridine | 70258-18-3 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. 2-Chloro-5-(chloromethyl)pyridine | 70258-18-3 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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